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An In-depth Technical Guide to the Chemical Structure and Properties of Thiotriazoline

Introduction
Thiotriazoline, also known as Tiazotic acid morpholinium salt, is a pharmaceutical agent

recognized for its significant cytoprotective and metabolitotropic properties.[1][2] It is utilized in

clinical practice, particularly in Eastern European countries, for the management of conditions

associated with oxidative stress, such as cardiovascular and neurological diseases.[1][3][4]

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and pharmacological activities of Thiotriazoline, intended for

researchers, scientists, and professionals in drug development.

Chemical Structure and Identification
Thiotriazoline is the morpholine salt of 2-((5-methyl-1H-1,2,4-triazol-3-yl)thio)acetic acid

(Tiazotic acid).[4][5] The molecule combines a 1,2,4-triazole heterocyclic core, a thioacetic acid

side chain, and a morpholine counter-ion, which collectively contribute to its distinct chemical

and biological characteristics.[6]

Table 1: Chemical Identifiers for Thiotriazoline
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Identifier Value Reference

IUPAC Name
Morpholine 2-((5-methyl-4H-

1,2,4-triazol-3-yl)thio)acetate
[5][7][8][9]

CAS Number 357172-63-5 [3][5][6][10]

Molecular Formula
C₉H₁₆N₄O₃S (or

C₅H₇N₃O₂S·C₄H₉NO)
[5][6][10][11][12][13]

Molecular Weight 260.32 g/mol [5][6][7][8][9]

Canonical SMILES
CC1=NC(=NN1)SCC(=O)O.C1

COCCN1
[8][9][11][12]

InChI Key
MSYQJZMDTZWNQZ-

UHFFFAOYSA-N
[6][8][11][12]

Synonyms

Tiotriazolin, Morpholine [(5-

methyl-1H-1,2,4-triazol-3-

yl)thio]acetate, Tiazotic acid

morpholinium salt,

Thiotriazolinum

[3][5][11]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Thiotriazoline is not widely

published. The available information is summarized below. Further characterization using

standard analytical techniques is recommended for specific research applications.

Table 2: Physicochemical Properties of Thiotriazoline
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Property Value Reference

Hydrogen Bond Donor Count 3 [11]

Hydrogen Bond Acceptor

Count
7 [11]

Rotatable Bond Count 3 [11]

Complexity 189 [11]

Topological Polar Surface Area 125 Å² [9]

Melting Point Not Available [3]

Boiling Point Not Available [3]

Solubility Not Available [3]

Pharmacological Properties and Mechanism of
Action
Thiotriazoline exhibits a multi-faceted mechanism of action, primarily centered on its

antioxidant, anti-ischemic, and cardioprotective effects.[2] Its therapeutic benefits stem from its

ability to modulate cellular metabolism and protect against oxidative damage, particularly under

ischemic conditions.[14][15]

Antioxidant and Cytoprotective Effects
The core of Thiotriazoline's action lies in its potent antioxidant properties. The sulfur atom in

the molecule acts as a scavenger of reactive oxygen species (ROS) and reactive nitrogen

species (RNS), such as nitric oxide (NO).[14][16] By neutralizing these free radicals,

Thiotriazoline protects essential macromolecules like proteins, lipids, and nucleic acids from

oxidative damage.[14] It also prevents the disruption of the thiol-disulfide balance, which is

crucial for maintaining protein function and cellular signaling.[17]

Key antioxidant mechanisms include:

Direct ROS Scavenging: Neutralizes free radicals, reducing cellular oxidative stress.[14]
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Inhibition of Lipid Peroxidation: Protects cell membranes from damage, thereby preserving

their structural integrity and function.[14]

Enhancement of Endogenous Antioxidant Systems: Reactivates antioxidant enzymes like

glutathione peroxidase and superoxide dismutase.[6]

Anti-ischemic and Metabolic Effects
Under conditions of ischemia and hypoxia, Thiotriazoline demonstrates significant anti-

ischemic activity by improving cellular energy metabolism.[14][15] It enhances ATP production

by normalizing the Krebs cycle and activating the compensatory malate-aspartate shuttle,

which is crucial for energy generation when the primary pathways are compromised.[14][15]

[16] This leads to preserved intracellular ATP levels and a reduction in lactic acidosis.[14]

Cardioprotective and Endothelioprotective Effects
Thiotriazoline exerts protective effects on the cardiovascular system. It has been shown to

reduce mortality and the area of necrosis in experimental models of myocardial infarction.[6] A

key mechanism for this cardioprotection involves its interaction with the nitric oxide (NO)

system.[1] Thiotriazoline increases the bioavailability of NO, which is vital for vasodilation, and

enhances the expression of endothelial nitric oxide synthase (eNOS).[6][16] It also modulates

the expression of heat shock protein 70 (HSP70), a protein critical for cellular defense against

stress.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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